N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2,3-dimethoxybenzamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C19H16F2N2O4/c1-25-16-5-3-4-14(18(16)26-2)19(24)22-10-12-9-17(27-23-12)13-7-6-11(20)8-15(13)21/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key: LNGBZBLZNARNNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C19H16F2N2O4
• Molecular Weight: 374.3 g/mol
• CAS No.: 1021216-44-3

Description

The compound “N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2,3-dimethoxybenzamide” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms. Attached to this ring is a 2,4-difluorophenyl group and a benzamide group with two methoxy groups attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The oxazole ring and the phenyl rings would likely contribute to the rigidity of the molecule, while the amide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar amide group and the nonpolar phenyl rings could give it both polar and nonpolar characteristics. The fluorine atoms could also influence its properties, as fluorine is highly electronegative.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it could interact with biological targets through a variety of interactions, including hydrogen bonding, hydrophobic interactions, and π-π stacking.

Future Directions

The future directions for this compound would depend on its intended use. If it’s intended to be a drug, future studies could focus on optimizing its structure for better activity, studying its pharmacokinetics and pharmacodynamics, and eventually testing it in clinical trials.